Cas no 318-03-6 (11H-Benzo[g]pyrido[4,3-b]indole)
318-03-6 structure
Product Name:11H-Benzo[g]pyrido[4,3-b]indole
11H-Benzo[g]pyrido[4,3-b]indole Chemical and Physical Properties
Names and Identifiers
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- 11H-Benzo[g]pyrido[4,3-b]indole
- 8,9-Benzo-γ-carboline
- BRN 0519475
- 8,9-Benzo-gamma-carboline
- 11H-Benzo(g)pyrido(4,3-b)indole
- DTXSID20185661
- 5-23-09-00362 (Beilstein Handbook Reference)
- 318-03-6
-
- Inchi: 1S/C15H10N2/c1-2-4-11-10(3-1)5-6-12-13-9-16-8-7-14(13)17-15(11)12/h1-9,17H
- InChI Key: GTMHTKAISFBPHA-UHFFFAOYSA-N
- SMILES: N1C2C=CN=CC=2C2C=CC3C=CC=CC=3C1=2
Computed Properties
- Exact Mass: 217.07667
- Monoisotopic Mass: 218.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7A^2
- XLogP3: 3.6
Experimental Properties
- Density: 1.1696 (rough estimate)
- Boiling Point: 348.94°C (rough estimate)
- Flash Point: 229.1°C
- Refractive Index: 1.5000 (estimate)
- PSA: 25.78
11H-Benzo[g]pyrido[4,3-b]indole Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
318-03-6 (11H-Benzo[g]pyrido[4,3-b]indole) Related Products
- 120-72-9(Indole)
- 6336-32-9(5,11-Dihydroindolo3,2-bcarbazole)
- 111296-90-3(5,7-Dihydro-indolo2,3-bcarbazole)
- 230-46-6(1,7-Phenanthroline)
- 2047-89-4(5,6,7,8,9,10-Hexahydrocyclohepta[b]indole)
- 230-27-3(7,8-Benzoquinaline)
- 271-34-1(1H-pyrrolo[3,2-c]pyridine)
- 194-59-2(7H-Dibenzoc,gcarbazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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